Cas no 125736-14-3 (9-Azabicyclo[4.2.1]non-2-ene-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R)- (9CI))

• Product Name: 9-Azabicyclo[4.2.1]non-2-ene-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R)- (9CI)
• CAS No: 125736-14-3
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 217097
• PubChem ID: 180354
• Update Time: 2025-04-19

9-Azabicyclo[4.2.1]non-2-ene-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]non-2-ene-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) ester, (1R)- (9CI)
• (6R)-9-[(2-methylpropan-2-yl)oxycarbonyl]-9-azabicyclo[4.2.1]non-4-ene-5-carboxylic acid
• 9-(tert-Butoxycarbonyl)-9-azabicyclo[4.2.1]non-2-ene-2-carboxylic acid
• DTXSID10925250
• 9-Azabicyclo(4.2.1)non-2-ene-2,9-dicarboxylic acid, 9-(1,1-dimethylethyl)ester, (1R)-
• 125736-14-3

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(18)15-9-5-4-6-10(12(16)17)11(15)8-7-9/h6,9,11H,4-5,7-8H2,1-3H3,(H,16,17)/t9?,11-/m1/s1
• InChI Key： HIMPEVIYFVUDQG-HCCKASOXSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2C(C(=O)O)=CCCC1CC2)=O

Computed Properties

• Exact Mass: 267.14713
• Monoisotopic Mass: 267.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2

Experimental Properties

• Density: 1.201
• Boiling Point: 404.2°C at 760 mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.532
• PSA: 66.84